Cas no 54533-11-8 (1-chloro-3-methanesulfonylpropane)

• Product Name: 1-chloro-3-methanesulfonylpropane
• CAS No: 54533-11-8
• MF: C₄H₉ClO₂S
• MW: 156.631059408188
• MDL: MFCD11934398
• CID: 1026206
• PubChem ID: 13875042
• Update Time: 2025-06-14

1-chloro-3-methanesulfonylpropane Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-3-(methylsulfonyl)propane
• 1-CHLORO-3-METHANESULFONYL-PROPANE
• 1-chloro-3-methylsulfonylpropane
• 1-chloro-3-(methanesulfonyl)propane
• 1-Chloro-3-(methanesulfonyl)-propane
• 1-chloro-3-methanesulfonylpropane
• 3-chloropropyl methyl sulfone
• AC1Q4GMO
• AGN-PC-00OAME
• ANW-57570
• Chloro-3-(methanesulfonyl)-propane
• CTK8B7524
• 3-(Methylsulfonyl)propyl chloride
• 54533-11-8
• YMLUGIXGNODJEE-UHFFFAOYSA-N
• MFCD11934398
• SCHEMBL181187
• DTXSID20551685
• EN300-68794
• J-504503
• DB-354392
• Y14711
• BS-12789
• AKOS010251467
• CS-0217132
• SB17657

• MDL： MFCD11934398
• Inchi： 1S/C4H9ClO2S/c1-8(6,7)4-2-3-5/h2-4H2,1H3
• InChI Key： YMLUGIXGNODJEE-UHFFFAOYSA-N
• SMILES： ClCCCS(C)(=O)=O

Computed Properties

• Exact Mass: 156.00127
• Monoisotopic Mass: 156.0011784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.233±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (20 g/l) (25 º C),
• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on 1-chloro-3-methanesulfonylpropane

Recent Advances in the Study of 1-Chloro-3-methanesulfonylpropane (CAS: 54533-11-8) in Chemical Biology and Pharmaceutical Research

1-Chloro-3-methanesulfonylpropane (CAS: 54533-11-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its chloro and methanesulfonyl functional groups, has been the subject of recent studies due to its potential applications in drug synthesis, chemical probes, and as a building block in organic chemistry. The unique reactivity of this compound makes it a valuable tool for researchers exploring novel therapeutic agents and biochemical pathways.

Recent studies have focused on the synthesis and optimization of 1-chloro-3-methanesulfonylpropane to improve its yield and purity for industrial and laboratory applications. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its structural properties and ensure its suitability for further chemical modifications. These efforts are critical for its integration into complex synthetic routes, particularly in the development of sulfonyl-containing pharmaceuticals.

In the context of drug discovery, 1-chloro-3-methanesulfonylpropane has been investigated as a precursor for the synthesis of sulfonamide derivatives, which are known for their broad-spectrum biological activities. Sulfonamides exhibit antimicrobial, antiviral, and anticancer properties, making them a focal point in medicinal chemistry. Recent research has demonstrated the efficacy of sulfonamide-based compounds derived from 1-chloro-3-methanesulfonylpropane in targeting specific enzymes and receptors involved in disease pathways.

Furthermore, the compound's role in chemical biology has been explored through its use in the development of activity-based probes (ABPs). These probes enable the study of enzyme activity and inhibition in live cells, providing insights into cellular processes and potential therapeutic targets. The methanesulfonyl group in 1-chloro-3-methanesulfonylpropane enhances the reactivity and selectivity of these probes, making them indispensable tools for functional proteomics and drug discovery.

Despite its promising applications, challenges remain in the handling and storage of 1-chloro-3-methanesulfonylpropane due to its reactivity and potential toxicity. Recent studies have addressed these issues by developing safer synthetic protocols and storage conditions to minimize risks while maintaining the compound's utility. Additionally, environmental considerations have prompted research into greener synthesis methods, aligning with the principles of sustainable chemistry.

In conclusion, 1-chloro-3-methanesulfonylpropane (CAS: 54533-11-8) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its role in the development of bioactive molecules underscore its importance in advancing drug discovery and biochemical studies. Ongoing research aims to further elucidate its potential and address existing challenges, paving the way for innovative applications in the life sciences.